3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-iodo-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C5H5IN2O2/c1-8-2-3(5(9)10)4(6)7-8/h2H,1H3,(H,9,10)
• InChI Key: HABVPNAKDPNEEK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)I)C(=O)O
• Molecular Formula: C5H5IN2O2
• DSSTOX Substance ID: DTXSID901251481
• Molecular Weight: 252.01 g/mol
• CAS RN: 799835-40-8

Description

3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound that belongs to the pyrazole family of compounds. It has the molecular formula C5H5IN2O2 and a molecular weight of 252.01.

Molecular Structure Analysis

The molecular structure of 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring with an iodine atom, a methyl group, and a carboxylic acid group attached in specific positions.

Scientific Research Applications

Antifungal Applications

3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid could potentially be used in the synthesis of antifungal compounds. .

Synthesis of Biologically Active Compounds

.

Development of Fungicides

Amide compounds, which could potentially include 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid, are traditional fungicides. .

Synthesis of Pyrazole Derivatives

The compound could be used in the synthesis of pyrazole derivatives. .

Development of New Reactants

.

Synthesis of Heterobiaryls

. It’s possible that 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid could be used in a similar manner.

Safety and Hazards

The safety information for 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

A structurally similar compound, 3-(difluoromethyl)-1-methyl-1h-pyrazole-4-carboxylic acid, is known to inhibit succinate dehydrogenase (sdhi) . Succinate dehydrogenase is a key enzyme in the citric acid cycle and the mitochondrial respiratory chain, playing a crucial role in energy production within cells .

Mode of Action

Compounds that inhibit succinate dehydrogenase, like its difluoromethyl analog, typically work by binding to the enzyme and preventing it from catalyzing the oxidation of succinate to fumarate . This disrupts the energy production process within the cell, leading to cell death .

Biochemical Pathways

The biochemical pathways affected by 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid are likely to be those involving succinate dehydrogenase, given the known action of its difluoromethyl analog . This would include the citric acid cycle and the mitochondrial respiratory chain, both of which are critical for cellular energy production .

Result of Action

Based on the action of its difluoromethyl analog, it can be inferred that the compound may lead to cell death by disrupting cellular energy production .

Synthesis routes and methods

Procedure details

134 g (0.478 mol) of ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate were initially charged in 850 ml of ethanol, and a solution of 29.5 g (0.526 mol) of KOH in 340 ml of water was added dropwise. After 2 days of stirring at room temperature, the mixture was concentrated, the residue was taken up in water and extracted with ethyl acetate and, after separation, the aqueous phase was adjusted to pH 1 using hydrochloric acid, resulting in the precipitation of a solid. Filtration with suction and 3 hours of drying under reduced pressure at 40° C. gave 88 g (70% of theory) of 3-iodo-1-methyl-1H-pyrazole-4-carboxylic acid [log P (pH 2.3)=0.57]. The aqueous phase was extracted with ethyl acetate and the organic phase was concentrated, which gave another 5.1 g (2.1% of theory) of product.